![molecular formula C6H5Br2N B189406 2,5-Dibromo-3-methylpyridine CAS No. 3430-18-0](/img/structure/B189406.png)
2,5-Dibromo-3-methylpyridine
Overview
Description
2,5-Dibromo-3-methylpyridine is a chemical compound with the molecular formula C6H5Br2N . It is also known by other names such as 2,5-Dibromo-3-picoline . The molecular weight of this compound is 250.92 g/mol .
Molecular Structure Analysis
The molecular structure of 2,5-Dibromo-3-methylpyridine can be represented by the SMILES stringCc1cc(Br)cnc1Br
. The InChI representation is InChI=1S/C6H5Br2N/c1-4-2-5(7)3-9-6(4)8/h2-3H,1H3
. These representations provide a detailed view of the arrangement of atoms in the molecule. Physical And Chemical Properties Analysis
2,5-Dibromo-3-methylpyridine is an off-white to beige crystalline powder . It has a melting point of 43-47 °C . The compound is soluble in methanol . It has a computed XLogP3-AA value of 2.9, indicating its lipophilicity .Scientific Research Applications
Here is a comprehensive analysis of the scientific research applications of 2,5-Dibromo-3-methylpyridine, focusing on unique applications:
Synthesis of Organic Compounds
2,5-Dibromo-3-methylpyridine is used as an intermediate in the synthesis of various organic compounds. For example, it may be used to synthesize 1- [ [ (3,5-dibromo-6-methyl-2-pyridinyl)imino]-methylenyl]-2-naphthalenol and 3,5-dibromo-6-methyl-2-pyridone .
Palladium-Catalyzed Carbonylation
This compound is utilized in palladium-catalyzed highly regioselective one-step carbonylation reactions. This process is significant in the field of organic synthesis, particularly in the pharmaceutical industry.
Biological Activities
Pyridine derivatives, including 2,5-Dibromo-3-methylpyridine, exhibit substantial biological activities such as antioxidant, antimicrobial, and anticancer activities .
Supramolecular Assembly
It is involved in supramolecular assembly processes which are crucial for the development of new materials and understanding biological processes .
Simulation Visualizations
Programs such as Amber, GROMACS, Avogadro, Pymol, Chimera, Blender, and VMD use this compound to produce impressive simulation visualizations .
Intermediate for Antihistamines and Piroxicam Drugs
2-Aminopyrdine derivatives are used as intermediates in the manufacture of antihistamines and piroxicam drugs .
MilliporeSigma - 2-Amino-3,5-dibromo-6-methylpyridine Ambeed - 2,5-Dibromo-3-methylpyridine BenchChem - 2,5-Dibromo-3-methylpyridine Springer - Supramolecular assembly in 2-amino-5-bromo-3
Safety and Hazards
2,5-Dibromo-3-methylpyridine is classified as Acute Tox. 3 Oral, Eye Dam. 1, and Skin Irrit. 2 . It causes skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapours, and avoiding contact with skin and eye .
properties
IUPAC Name |
2,5-dibromo-3-methylpyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5Br2N/c1-4-2-5(7)3-9-6(4)8/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIMXEVCFAUTBCK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CN=C1Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5Br2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30355833 | |
Record name | 2,5-Dibromo-3-methylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30355833 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.92 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-Dibromo-3-methylpyridine | |
CAS RN |
3430-18-0 | |
Record name | 2,5-Dibromo-3-methylpyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3430-18-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,5-Dibromo-3-methylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30355833 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes 2,5-dibromo-3-methylpyridine a useful starting material in organic synthesis?
A1: 2,5-Dibromo-3-methylpyridine is a valuable building block in organic synthesis due to its two bromine atoms. These bromine atoms can be selectively replaced with other functional groups, allowing for the creation of a wide variety of pyridine derivatives. The research paper highlights its use in a palladium-catalyzed carbonylation reaction. [] This reaction allows for the regioselective introduction of a carbonyl group at the more reactive 5-position, leaving the 2-position bromine intact for further functionalization. This is a powerful tool for creating complex molecules with precise control over the position of functional groups.
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